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molecular formula C12H7BrN4O B8689461 3-(Pyridin-2-yl)-5-(5-bromopyrid-3-yl)-1,2,4-oxadiazole

3-(Pyridin-2-yl)-5-(5-bromopyrid-3-yl)-1,2,4-oxadiazole

Cat. No. B8689461
M. Wt: 303.11 g/mol
InChI Key: UXFNVLVNPRELJG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06660753B2

Procedure details

In a similar fashion, 5-bromonicotinoyl chloride was prepared from 5-bromonicotinic acid (2.02 g, 10 mmol). Treatment of the acid chloride with pyrid-2-ylamidoxime (1.37 g, 10 mmol) and triethylamine (4.04 g, 40 mmol) in dichloromethane (20 mL), followed by heating in dimethylformamide (20 mL) at 120° C. for 16 hours. After this time water was added and the precipitate collected and dried. Filtration through silica gel using dichloromethane followed by trituration with hexane afforded 2.58 g (85%) of 3-(2-pyridyl)-5-(5-bromopyrid-3-yl)-1,2,4-oxadiazole.
Name
5-bromonicotinoyl chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
5-bromonicotinic acid
Quantity
2.02 g
Type
reactant
Reaction Step One
[Compound]
Name
acid chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
pyrid-2-ylamidoxime
Quantity
1.37 g
Type
reactant
Reaction Step Three
Name
triethylamine
Quantity
4.04 g
Type
reactant
Reaction Step Four
Name
water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
dimethylformamide
Quantity
20 mL
Type
reactant
Reaction Step Six
Name
dichloromethane
Quantity
20 mL
Type
solvent
Reaction Step Seven
Name
3-(2-pyridyl)-5-(5-bromopyrid-3-yl)-1,2,4-oxadiazole
Yield
85%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:3]=[N:4][CH:5]=[C:6]([CH:10]=1)[C:7](Cl)=[O:8].Br[C:12]1[CH:13]=[N:14][CH:15]=[C:16]([CH:20]=1)C(O)=O.C([N:23]([CH2:26]C)CC)C.O.C[N:30](C)C=O>ClCCl>[N:14]1[CH:13]=[CH:12][CH:20]=[CH:16][C:15]=1[C:26]1[N:23]=[C:7]([C:6]2[CH:5]=[N:4][CH:3]=[C:2]([Br:1])[CH:10]=2)[O:8][N:30]=1

Inputs

Step One
Name
5-bromonicotinoyl chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC=1C=NC=C(C(=O)Cl)C1
Name
5-bromonicotinic acid
Quantity
2.02 g
Type
reactant
Smiles
BrC=1C=NC=C(C(=O)O)C1
Step Two
[Compound]
Name
acid chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Three
[Compound]
Name
pyrid-2-ylamidoxime
Quantity
1.37 g
Type
reactant
Smiles
Step Four
Name
triethylamine
Quantity
4.04 g
Type
reactant
Smiles
C(C)N(CC)CC
Step Five
Name
water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O
Step Six
Name
dimethylformamide
Quantity
20 mL
Type
reactant
Smiles
CN(C=O)C
Step Seven
Name
dichloromethane
Quantity
20 mL
Type
solvent
Smiles
ClCCl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the precipitate collected
CUSTOM
Type
CUSTOM
Details
dried
FILTRATION
Type
FILTRATION
Details
Filtration through silica gel

Outcomes

Product
Name
3-(2-pyridyl)-5-(5-bromopyrid-3-yl)-1,2,4-oxadiazole
Type
product
Smiles
N1=C(C=CC=C1)C1=NOC(=N1)C=1C=NC=C(C1)Br
Measurements
Type Value Analysis
AMOUNT: MASS 2.58 g
YIELD: PERCENTYIELD 85%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.